2,2-Dimethyl-3-[(3-phenoxyphenyl)methoxy]propanal

• CAS RN: 108331-70-0
• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 2,2-dimethyl-3-[(3-phenoxyphenyl)methoxy]propanal
• InChI: InChI=1S/C18H20O3/c1-18(2,13-19)14-20-12-15-7-6-10-17(11-15)21-16-8-4-3-5-9-16/h3-11,13H,12,14H2,1-2H3
• InChI Key: DQHAFABSSNVWEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COCC1=CC(=CC=C1)OC2=CC=CC=C2)C=O

Description

2,2-Dimethyl-3-[(3-phenoxyphenyl)methoxy]propanal is a useful research compound. Its molecular formula is C18H20O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,2-dimethyl-3-(3-phenoxybenzyloxy)propan-1-ol (15 g) in dry dichloromethane (50 cm3) was added dropwise to a stirred suspension of pyridinium chlorochromate (18.75 g) in dichloromethane (100 cm3) whilst the reaction temperature was maintained within the range 0°-5° C. When the addition was complete, the mixture was allowed to warm to the ambient temperature (ca. 25° C.) over a period of 2 hours. After the reaction mixture had been diluted with diethyl ether, the ethereal layer was decanted and filtered through celite. The solvent was removed by evaporation and the residual oil purified by column chromatography using a silica gel column and eluting with dichloromethane as eluent, to yield 2,2-dimethyl-3-(3-phenoxybenzyloxy)propane-1-al (7.2 g) as an orange oil.